Cas no 13649-57-5 (21-Desacetyl Deflazacort)

• Product Name: 21-Desacetyl Deflazacort
• CAS No: 13649-57-5
• MF: C₂₃H₂₉NO₅
• MW: 399.480067014694
• CID: 119815
• PubChem ID: 3081431
• Update Time: 2025-04-18

21-Desacetyl Deflazacort Chemical and Physical Properties

Names and Identifiers

• 5'H-Pregna-1,4-dieno[17,16-d]oxazole-3,20-dione,11,21-dihydroxy-2'-methyl-, (11b,16b)- (9CI)
• 21-Desacetyl Deflazacort
• Deflazacort 21-Desacetyl
• Diltiazem-d6
• L 6485
• Deflazacortalcohol
• Deacetyldeflazacort
• 21-deacetyldeflazacort
• (11,16)-11,21-Dihydroxy-2'-methyl-5'H-pregna-1,4-dieno[17,16-d]oxazole-3,20-dione
• AKOS040749909
• 21-Desdfz
• (6aR,6bS,7S,8aS,8bS,11aR,12aS,12bS)-7-hydroxy-8b-(2-hydroxyacetyl)-6a,8a,10-trimethyl-1,2,6a,6b,7,8,8a,8b,11a,12,12a,12b-dodecahydro-4H-naphtho[2',1':4,5]indeno[1,2-d]oxazol-4-one
• (11beta,16beta)-11,21-Dihydroxy-2'-methyl-5'H-pregna-1,4-dieno(17,16-d)oxazole-3,20-dione
• DTXSID201043063
• Deflazacort metabolite II
• Deflazacort Related Compound C
• 13649-57-5
• 21-Desacetyldeflazacort
• EINECS 303-069-8
• T1LWN33J2P
• (1S,2S,4R,8S,9S,11S,12S,13R)-11-hydroxy-8-(2-hydroxyacetyl)-6,9,13-trimethyl-5-oxa-7-azapentacyclo[10.8.0.02,9.04,8.013,18]icosa-6,14,17-trien-16-one
• (11.BETA.,16.BETA.)-11,21-DIHYDROXY-2'-METHYL-5'H-PREGNA-1,4-DIENO(17,16-D)OXAZOLE-3,20-DIONE
• CS-0018062
• HY-100085
• 5'betaH-Pregna-1,4-dieno(17,16-d)oxazole-3,20-dione, 11beta,21-dihydroxy-2'-methyl-
• 5'H-PREGNA-1,4-DIENO(17,16-D)OXAZOLE-3,20-DIONE, 11,21-DIHYDROXY-2'-METHYL-, (11.BETA.,16.BETA.)-
• 5'H-Pregna-1,4-dieno[17,16-d]oxazole-3,20-dione, 11,21-dihydroxy-2'-methyl-, (11beta,16beta)-
• J-006853
• 11beta,21-Dihydroxy-2'-methyl-16alpha-5'H-pregna-1,4-dieno(17,16-d)oxazole-3,20-dione
• 5'.BETA.H-PREGNA-1,4-DIENO(17,16-D)OXAZOLE-3,20-DIONE, 11.BETA.,21-DIHYDROXY-2'-METHYL-
• UNII-T1LWN33J2P
• 5'H-Pregna-1,4-dieno(17,16-d)oxazole-3,20-dione, 11,21-dihydroxy-2'-methyl-, (11beta,16beta)-
• PD044132
• (11beta,16beta)-11,21-Dihydroxy-2'-methyl-5'H-pregna-1,4-dieno[17,16-d]oxazole-3,20-dione
• L-6485
• 21-Desacetyl-deflazacort
• 21-Hydroxy-deflazacort
• 21-Hydroxy-DF
• G77014
• 21-Hydroxydeflazacort
• DA-69711
• CHEMBL5315131

• Inchi： 1S/C23H29NO5/c1-12-24-23(18(28)11-25)19(29-12)9-16-15-5-4-13-8-14(26)6-7-21(13,2)20(15)17(27)10-22(16,23)3/h6-8,15-17,19-20,25,27H,4-5,9-11H2,1-3H3/t15-,16-,17-,19+,20+,21-,22-,23+/m0/s1
• InChI Key： KENSGCYKTRNIST-RVUAFKSESA-N
• SMILES： O1C(C)=N[C@]2(C(CO)=O)[C@H]1C[C@H]1[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]12C)O)=O

Computed Properties

• Exact Mass: 399.20500
• Monoisotopic Mass: 399.204573
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 890
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2
• XLogP3: 1.4

Experimental Properties

• Density: 1.45
• Melting Point: 228-230°C
• Boiling Point: 585°Cat760mmHg
• Flash Point: 307.6°C
• Refractive Index: 1.69
• PSA: 96.19000
• LogP: 1.42800